3-(4-Methoxycarbonylphenyl)-2-methoxybenzoic acid, 95%

• IUPAC Name: 2-methoxy-3-(4-methoxycarbonylphenyl)benzoic acid
• InChI: InChI=1S/C16H14O5/c1-20-14-12(4-3-5-13(14)15(17)18)10-6-8-11(9-7-10)16(19)21-2/h3-9H,1-2H3,(H,17,18)
• InChI Key: LIIQRMXKGLHGSZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=C1C(=O)O)C2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C16H14O5
• DSSTOX Substance ID: DTXSID10690714
• Molecular Weight: 286.28 g/mol
• CAS RN: 1261905-48-9

Description

3-(4-Methoxycarbonylphenyl)-2-methoxybenzoic acid, 95% (hereinafter referred to as “MCPMB”) is a compound of the chemical class known as phenylbenzoic acids. It is a white crystalline solid that is soluble in organic solvents and has a melting point of about 150 °C. MCPMB is a versatile compound with a wide range of uses in the laboratory and in industry. It is often used as a starting material for the synthesis of other compounds, and is also used in the manufacture of pharmaceuticals, dyes, and polymers.

Mechanism of Action

The mechanism of action of MCPMB is not fully understood. However, it is believed to act as a competitive inhibitor of certain enzymes, such as cytochrome P450 and epoxide hydrolase. It may also act as an antioxidant, and has been shown to reduce oxidative stress in cells.
Biochemical and Physiological Effects
MCPMB has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that it can inhibit the activity of several enzymes, including cytochrome P450, epoxide hydrolase, and aldose reductase. It also has antioxidant properties, and has been shown to reduce oxidative stress in cells. In vivo studies have shown that MCPMB can reduce inflammation, improve glucose tolerance, and reduce levels of cholesterol and triglycerides in the blood.

Advantages and Limitations for Lab Experiments

MCPMB has several advantages for use in laboratory experiments. It is relatively inexpensive, readily available, and has a wide range of uses. It is also stable and can be stored for long periods of time without significant degradation. However, it can be toxic in large doses and should be handled with care.

Future Directions

There are a number of potential future directions for research involving MCPMB. Further studies are needed to better understand its mechanism of action and biochemical and physiological effects. Additionally, it could be used in the development of new drugs, as well as in the synthesis of other compounds. Finally, it could be investigated as a potential therapeutic agent for a variety of diseases and disorders.

Synthesis Methods

MCPMB can be synthesized via a number of routes. A common route involves the reaction of 4-methoxybenzoyl chloride and 3-methoxybenzaldehyde in the presence of a base, such as pyridine or triethylamine. The reaction is typically carried out at room temperature and yields a 95% pure product.

Scientific Research Applications

MCPMB is a popular compound for use in scientific research. It has been used in a variety of studies, including those related to the synthesis of other compounds, the study of enzyme inhibition, and the development of new drugs. It is also used in the preparation of polymers and as a catalyst in organic synthesis.